Cas no 832110-41-5 (Pentanoic acid, 2-chloro-3-hydroxy-, ethyl ester, (2S,3R)-)
832110-41-5 structure
Product name:Pentanoic acid, 2-chloro-3-hydroxy-, ethyl ester, (2S,3R)-
Pentanoic acid, 2-chloro-3-hydroxy-, ethyl ester, (2S,3R)- Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 2-chloro-3-hydroxy-, ethyl ester, (2S,3R)-
- DTXSID30835463
- 832110-41-5
- Ethyl (2S,3R)-2-chloro-3-hydroxypentanoate
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- Inchi： InChI=1S/C7H13ClO3/c1-3-5(9)6(8)7(10)11-4-2/h5-6,9H,3-4H2,1-2H3/t5-,6+/m1/s1
- InChI Key： FMQZXQLKFZJTPZ-RITPCOANSA-N
- SMILES： CCC(C(C(=O)OCC)Cl)O
Computed Properties
- Exact Mass: 180.0553220g/mol
- Monoisotopic Mass: 180.0553220g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
- XLogP3: 1.4
Pentanoic acid, 2-chloro-3-hydroxy-, ethyl ester, (2S,3R)- Related Literature
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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2. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
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